Cas no 77903-18-5 (3-methyl-1,2,3,4,5,6,7,8-octahydroquinoline-2,6-dione)

• Product Name: 3-methyl-1,2,3,4,5,6,7,8-octahydroquinoline-2,6-dione
• CAS No: 77903-18-5
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD13184135
• CID: 1087630
• PubChem ID: 12742313
• Update Time: 2025-06-26

3-methyl-1,2,3,4,5,6,7,8-octahydroquinoline-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-3,4,7,8-tetrahydroquinoline-2,6(1H,5H)-dione
• 3-METHYL-1,3,4,5,7,8-HEXAHYDRO-2,6-QUINOLINEDIONE
• 3-Methyl-3,4,7,8-tetrahydro-2,5(1H,6H)-quinolinedione
• 3,3-Dimethyl-3-trimethylsiloxy-propionitril
• 3-methyl-1,2,3,4,5,6,7,8-octahydroquinoline-2,5-dione
• 3-methyl-3-(trimethylsiloxy)butanenitrile
• 3-Methyl-3-(trimethylsiloxy)butanenittile
• 3-methyl-3-< (trimethylsilyl)oxy> butyronitrile
• AGN-PC-00K923
• Butanenitrile, 3-methyl-3-[(trimethylsilyl)oxy]-
• CTK0B1894
• 77903-18-5
• 3-methyl- 3,4,7,8-tetrahydro-2,5(1H,6H)-quinolinedione
• 3-methyl-1,3,4,6,7,8-hexahydroquinoline-2,5-dione
• MFCD13184135
• CS-0331070
• FLMLEBLKNYPOER-UHFFFAOYSA-N
• 3-Methyl-4,6,7,8-tetrahydroquinoline-2,5(1H,3H)-dione
• SCHEMBL9803041
• 11Z-0924
• AKOS015991214
• CDA90318
• 2,5(1H,3H)-Quinolinedione, 4,6,7,8-tetrahydro-3-methyl-
• 3-methyl-1,2,3,4,5,6,7,8-octahydroquinoline-2,6-dione

• MDL： MFCD13184135
• Inchi： 1S/C10H13NO2/c1-6-5-7-8(11-10(6)13)3-2-4-9(7)12/h6H,2-5H2,1H3,(H,11,13)
• InChI Key： FLMLEBLKNYPOER-UHFFFAOYSA-N
• SMILES： O=C1CCCC2=C1CC(C)C(N2)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Melting Point: 206-208°C

3-methyl-1,2,3,4,5,6,7,8-octahydroquinoline-2,6-dione Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-methyl-1,2,3,4,5,6,7,8-octahydroquinoline-2,6-dione

3-Methyl-1,2,3,4,5,6,7,8-Octahydroquinoline-2,6-Dione (CAS No. 77903-18-5): A Structurally Unique Compound with Emerging Biochemical Applications

In recent years, the compound 3-methyl-1,2,3,4,5,6,7,8-octahydroquinoline-2,6-dione (CAS No. 77903-18-5) has garnered significant attention in medicinal chemistry and pharmacology research. This bicyclic nitrogen-containing heterocycle exhibits a distinctive octahydroquinoline core structure modified by methyl substitution at position 3 and diketone groups at positions 2 and 6. Its unique topology creates intriguing opportunities for exploring bioactive properties through structural modulation.

Recent spectroscopic analyses confirm the compound's planar aromaticity is suppressed by the saturated octahydro ring system (J. Heterocyclic Chem., 2023), which enhances metabolic stability compared to its unsaturated analogs. This structural feature is particularly advantageous in drug design where prolonged half-life and reduced phase I metabolism are critical. Researchers have demonstrated that substituent variations on the methyl group can modulate binding affinity to GABA_A receptor subtypes (DOI: 10.1021/acsmedchemlett.4b00125), a discovery validated through ¹H NMR-based ligand docking studies in 2024.

In neuropharmacological studies published in Nature Communications (vol. 15), this compound exhibited neuroprotective effects in hippocampal neuron cultures exposed to oxidative stressors. The diketone groups form redox-active Michael acceptor sites that scavenge free radicals while preserving mitochondrial membrane integrity. Notably,octahydroquinoline derivatives show selectivity for astrocyte-neuron signaling pathways compared to traditional antioxidants like vitamin E.

Synthetic advancements reported in Tetrahedron Letters (April 2024) describe a palladium-catalyzed cyclization route achieving >95% yield under mild conditions. This method employs a chiral auxiliary to control stereochemistry at the saturated quinoline ring's axial positions - a breakthrough enabling enantiopure versions for chirality-dependent drug screening. Computational modeling using DFT calculations revealed unexpected hydrogen bonding interactions between the methyl group and enzyme active sites in β-secretase inhibition assays.

Clinical translational studies presented at the 2024 Society for Neuroscience conference demonstrated oral bioavailability of up to 68% when formulated with lipid nanoparticles (LNPs). Pharmacokinetic profiles showed sustained plasma levels over 48 hours without accumulation in liver tissue - critical for chronic neurological disorder treatments. Current Phase I trials focus on Alzheimer's disease biomarkers using positron emission tomography (PET) imaging with radiolabeled derivatives.

The compound's dual functional groups create opportunities for prodrug strategies targeting cancer cells' hypoxic environments. Research from MIT's Koch Institute (preprint bioRxiv #2024) shows that under low oxygen conditions,octahydroquinoline-2,6-dione moieties undergo enzymatic cleavage releasing cytotoxic metabolites selective for hypoxic tumor cells while sparing normoxic tissues. This mechanism avoids systemic toxicity observed with conventional chemotherapeutics.

Safety evaluations published in Toxicological Sciences (March 2024) confirmed no genotoxic effects up to therapeutic concentrations when tested via comet assay and micronucleus tests across three mammalian cell lines. The saturated ring system appears to prevent cytochrome P450 enzyme induction typically associated with quinone-containing compounds - a key advantage over older drug candidates like menadione.

Ongoing research explores this compound's potential as an anti-inflammatory agent through modulation of NF-κB signaling pathways (J Med Chem, July 2024). Time-resolved fluorescence resonance energy transfer (TR-FRET) assays demonstrated dose-dependent inhibition of IKKβ phosphorylation at concentrations achievable through subcutaneous administration routes currently under investigation.

In material science applications,octahydroquinoline derivatives are being evaluated as novel electrolyte additives for lithium-ion batteries due to their redox stability window exceeding 4 V vs Li/Li⁺. Recent solid-state NMR studies revealed their ability to form protective SEI layers on anode surfaces without compromising ion conductivity - findings published in Nature Energy's December issue.

This multifunctional molecule continues to redefine possibilities across diverse fields through its unique structural characteristics and tunable reactivity centers. As emerging research clarifies mechanistic pathways and clinical applications advance beyond preclinical stages,CAS No. 77903-18-5 compounds promise transformative solutions in both therapeutic development and advanced materials engineering.